Cas no 41841-53-6 (methyl 4-methyl-6-oxoheptanoate)

• Product Name: methyl 4-methyl-6-oxoheptanoate
• CAS No: 41841-53-6
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD24694477
• CID: 3979807
• PubChem ID: 14945530
• Update Time: 2025-08-03

methyl 4-methyl-6-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid, 4-methyl-6-oxo-, methyl ester
• methyl 4-methyl-6-oxoheptanoate
• 41841-53-6
• EN300-306030
• RBA84153
• METHYL4-METHYL-6-OXOHEPTANOATE

• MDL： MFCD24694477
• Inchi： 1S/C9H16O3/c1-7(6-8(2)10)4-5-9(11)12-3/h7H,4-6H2,1-3H3
• InChI Key： ANUTUOGPBVZSJE-UHFFFAOYSA-N
• SMILES： O(C)C(CCC(C)CC(C)=O)=O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters